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Compound of Interest

Compound Name: 4-Hydroxy-4'-iodobiphenyl

Cat. No.: B1226069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxy-4'-iodobiphenyl, a
halogenated biphenyl derivative with emerging applications in the field of marine biotechnology.

This document consolidates available data on its chemical and physical properties, synthesis,

and biological activities, with a particular focus on its potential as an antifouling agent.

Chemical and Physical Properties
4-Hydroxy-4'-iodobiphenyl is a solid organic compound characterized by a biphenyl scaffold,

with a hydroxyl group on one phenyl ring and an iodine atom on the other, both at the para

position. This structure imparts specific reactivity and physical characteristics that are crucial

for its utility in chemical synthesis and its biological function.

Table 1: Physicochemical Properties of 4-Hydroxy-4'-iodobiphenyl
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Property Value Reference

CAS Number 29558-78-9 N/A

Molecular Formula C₁₂H₉IO N/A

Molar Mass 296.10 g/mol N/A

Melting Point 196-202 °C [1]

Appearance
White to pale cream crystals or

powder
[1]

Solubility

Soluble in organic solvents

such as ethanol, acetone, and

methylene chloride; insoluble

in water.

N/A

Purity
Commercially available up to

≥98.0%
[1]

Synthesis and Chemical Reactivity
4-Hydroxy-4'-iodobiphenyl is a valuable intermediate in organic synthesis. The presence of

both a hydroxyl group and an iodine atom allows for a range of chemical modifications. The

hydroxyl group can undergo etherification and esterification reactions, while the carbon-iodine

bond is susceptible to various cross-coupling reactions, such as Suzuki and Sonogashira

couplings, enabling the construction of more complex molecules.

While specific, detailed experimental protocols for the synthesis of 4-Hydroxy-4'-iodobiphenyl
are not readily available in the public domain, general synthetic strategies for related biphenyl

derivatives suggest two primary routes.

Conceptual Synthesis Workflow
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Route 1: Iodination

Route 2: Cross-Coupling
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Caption: Conceptual synthetic routes to 4-Hydroxy-4'-iodobiphenyl.

Biological Activity: Antifouling Properties
The primary reported biological activity of 4-Hydroxy-4'-iodobiphenyl is its function as an

antifouling agent.[2] Biofouling, the accumulation of microorganisms, plants, algae, or small

animals on wetted surfaces, is a significant issue in marine industries. Antifouling agents are

crucial for preventing this accumulation on ship hulls, underwater structures, and aquaculture

equipment.

Mechanism of Action (Hypothesized)
While specific mechanistic studies on 4-Hydroxy-4'-iodobiphenyl are not currently available,

the antifouling activity of halogenated biphenyls and related phenolic compounds may involve

several mechanisms:
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Disruption of Cell Signaling: The compound may interfere with quorum sensing pathways in

bacteria, which are essential for biofilm formation, the initial stage of biofouling.

Enzyme Inhibition: It could inhibit key enzymes in marine organisms that are necessary for

settlement and adhesion.

Toxicity to Fouling Organisms: At higher concentrations, the compound may be toxic to the

larvae of fouling organisms.

Further research is required to elucidate the precise mechanism of action.

Quantitative Biological Data
A thorough search of publicly available scientific literature and databases did not yield specific

quantitative data for the antifouling activity of 4-Hydroxy-4'-iodobiphenyl, such as EC₅₀ (half

maximal effective concentration) or MIC (minimum inhibitory concentration) values against

specific marine fouling organisms. The statement of it being a "useful antifouling agent" is

noted, but the supporting quantitative evidence is not detailed in the available resources.[2]

Experimental Protocols
Detailed experimental protocols for the synthesis of 4-Hydroxy-4'-iodobiphenyl and for the

evaluation of its antifouling activity are not explicitly described in the available literature.

However, based on standard methodologies in the field, the following general protocols can be

proposed.

General Protocol for Antifouling Bioassay
This protocol outlines a general workflow for assessing the antifouling efficacy of a compound

against marine bacteria, which are primary colonizers in the biofouling process.
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Start

Prepare stock solution of
4-Hydroxy-4'-iodobiphenyl

in a suitable solvent (e.g., DMSO)

Perform serial dilutions to
obtain a range of test concentrations

Inoculate microtiter plate wells
containing test concentrations with

a culture of marine bacteria

Incubate plates under
controlled conditions
(temperature, time)

Measure bacterial growth
(e.g., OD600) to determine

Minimum Inhibitory Concentration (MIC)

Stain wells with crystal violet
to quantify biofilm formation

Measure absorbance of
stained biofilm to determine
Minimum Biofilm Inhibitory

Concentration (MBIC)

Analyze data and
determine EC50 values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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